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Compound of Interest

Compound Name: 5-Nitro-2-propoxyaniline

Cat. No.: B1220663 Get Quote

This guide offers a detailed comparison of the toxicological data for various substituted

nitroanilines, designed for researchers, scientists, and drug development professionals. It

provides a consolidated overview of acute and chronic toxicity, mutagenicity, and

carcinogenicity, supported by quantitative data, experimental methodologies, and mechanistic

diagrams to aid in risk assessment and further research.

Quantitative Toxicological Data
The toxic potential of substituted nitroanilines varies significantly based on the number and

position of the nitro groups. The following tables summarize key toxicological endpoints for

several common isomers.

Table 1: Acute Toxicity Data for Substituted Nitroanilines
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Chemical
Name

CAS Number
Oral LD50
(mg/kg, rat)

Dermal LD50
(mg/kg)

Inhalation
Toxicity

2-Nitroaniline 88-74-4
1838 - 3560[1]
[2][3][4]

>20000 (rabbit)
[2]

Toxic if
inhaled[5]

3-Nitroaniline 99-09-2
450 (guinea pig),

700 (mouse)[6]

Toxic in contact

with skin[7][8]

Toxic if inhaled[7]

[8][9]

4-Nitroaniline 100-01-6 750[10] >7940[2]
Toxic if

inhaled[11][12]

2,4-Dinitroaniline 97-02-9 285[13]
Fatal in contact

with skin[14][15]

Fatal if

inhaled[14][15]

| 3,5-Dinitroaniline | 618-87-1 | Ingestion of <5g may be fatal (human estimate)[16] | Toxic in

contact with skin[17] | Toxic if inhaled[17] |

Table 2: Repeated-Dose Toxicity for Substituted Nitroanilines
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Chemical
Name

Study
Duration

Route Species
NOAEL/NO
EL

Key Effects
Observed at
Lowest-
Observed-
Adverse-
Effect-Level
(LOAEL)

2-
Nitroaniline

9 weeks Oral Rat
50
mg/kg/day[
1][4]

Clinical
signs,
weight
loss[1][4]

2-Nitroaniline 28 days Inhalation Rat
10 mg/m³[1]

[4]

Slight

methemoglob

inemia,

hematological

effects[1][4]

3-Nitroaniline 28 days Oral Rat

<15

mg/kg/day[2]

[6]

Hemolytic

anemia,

testicular

toxicity[2][6]

| 4-Nitroaniline | 13 weeks | Gavage | Mouse | - | Methemoglobin formation, increased Heinz

bodies, decreased erythrocyte counts[18] |

Table 3: Genotoxicity and Carcinogenicity of Substituted Nitroanilines
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Chemical Name
Ames Test (Salmonella
typhimurium)

Carcinogenicity

2-Nitroaniline
Generally negative, some
weak positive results
reported[4][19]

Not classified as
carcinogenic[20]

3-Nitroaniline Mutagenic[19]
Not classified as

carcinogenic[7]

4-Nitroaniline
Mutagenic in strains TA98 and

TA1538[18][21]

Equivocal evidence in male

mice (hemangiosarcomas); No

evidence in female mice[18]

| N-nitroso-N-methyl-4-nitroaniline | Potent mutagen[22] | Did not appear to induce tumors in

rats[22] |

Key Toxicological Mechanisms and Pathways
A primary mechanism of toxicity for nitroanilines is the induction of methemoglobinemia. This

occurs when the ferrous iron (Fe²⁺) in hemoglobin is oxidized to ferric iron (Fe³⁺), rendering it

incapable of transporting oxygen, leading to cyanosis and anoxia.[16][23][24] This effect is

particularly noted for 4-nitroaniline and dinitroanilines.[23][25]

Metabolic activation, particularly through nitroreduction, is a critical step for the genotoxic

effects of these compounds. The reduction of the nitro group can lead to the formation of

reactive intermediates, such as hydroxylamines, which can form adducts with DNA, potentially

leading to mutations.
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Caption: Metabolic activation of nitroanilines leading to toxicity.

Experimental Protocols
Standardized guidelines are crucial for assessing and comparing toxicological data. Below are

summaries of key experimental protocols.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is used to estimate the acute oral toxicity (LD50) of a substance. It employs a

stepwise procedure with a small number of animals per step.

Methodology:

Validation & Comparative

Check Availability & Pricing
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Test Animals: Typically, rodents (e.g., rats) of a single sex (usually females, as they are often

slightly more sensitive) are used.

Housing: Animals are housed in standard conditions with controlled temperature, humidity,

and light cycle, with access to food and water.

Procedure: A starting dose is selected from one of four fixed levels (5, 50, 300, and 2000

mg/kg body weight). The substance is administered by gavage to a group of three animals.

Observation: The outcome (survival or death) in the first group determines the next step. If

mortality is observed, the dose for the next group is lowered. If no mortality occurs, the dose

is increased. This continues until a clear outcome is identified or the highest dose is tested.

Endpoint: The test is concluded when the criteria for classifying the substance into a specific

toxicity class are met. Animals are observed for up to 14 days for signs of toxicity.

Pathology: At the end of the observation period, all surviving animals are euthanized and

subjected to a gross necropsy.[2]

Data Analysis: The LD50 is estimated based on the mortality observed at the different dose

levels.[2]
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Experimental Workflow: OECD 423

Start: Select Starting Dose
(e.g., 300 mg/kg)
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(3 Animals)
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Outcome?
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Caption: Workflow for the Acute Toxic Class Method (OECD 423).

Bacterial Reverse Mutation Test (Ames Test - OECD 471)
This test uses amino-acid requiring strains of Salmonella typhimurium and Escherichia coli to

detect point mutations, which are induced by the test substance.

Methodology:

Strains: A set of bacterial strains is used, most commonly S. typhimurium strains TA98,

TA100, TA1535, TA1537, and TA1538.[19] These strains have different mutations in the

histidine operon, making them unable to synthesize histidine.

Metabolic Activation: The test is performed both with and without a mammalian metabolic

activation system (S9 mix), typically derived from rat liver, to mimic mammalian metabolism.
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[26]

Procedure: Bacteria, the test substance at various concentrations, and (if required) the S9

mix are combined in a test tube. This mixture is then plated on a minimal agar medium that

lacks the required amino acid (e.g., histidine).

Incubation: The plates are incubated for 48-72 hours.

Endpoint: Only bacteria that have undergone a reverse mutation (revertants) can synthesize

the amino acid and will grow to form visible colonies.

Data Analysis: A substance is considered mutagenic if it causes a dose-dependent,

reproducible increase in the number of revertant colonies compared to the solvent control.

[19][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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